Cas no 71925-11-6 (1-Ethyl-1H-imidazole-5-carboxylic acid)

• Product Name: 1-Ethyl-1H-imidazole-5-carboxylic acid
• CAS No: 71925-11-6
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD08445747
• CID: 1035946
• PubChem ID: 14344424
• Update Time: 2025-05-28

1-Ethyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-imidazole-5-carboxylic acid
• 3-ethylimidazole-4-carboxylic acid
• 1H-Imidazole-5-carboxylic acid, 1-ethyl-
• 3-Ethyl-3H-imidazole-4-carboxylic acid
• AGN-PC-00141A
• AK118722
• KB-218819
• MolPort-002-017-658
• SureCN9819383
• 1-Ethylimidazole-5-carboxylic Acid
• 1164AC
• SY026699
• ST2408764
• BB 0219952
• 1-Ethyl-1H-imidazole-5-carboxylicacid
• 71925-11-6
• AKOS000506125
• CS-W019208
• SCHEMBL9819383
• DS-5386
• MFCD08445747
• F10434
• DTXSID50559159
• DB-312128

• MDL： MFCD08445747
• Inchi： 1S/C6H8N2O2/c1-2-8-4-7-3-5(8)6(9)10/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： QXDVIFCTZBKLMY-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN1CC)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 0.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 384.6±15.0 °C at 760 mmHg
• Flash Point: 186.4±20.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Ethyl-1H-imidazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Ethyl-1H-imidazole-5-carboxylic acid

Comprehensive Overview of 1-Ethyl-1H-imidazole-5-carboxylic acid (CAS No. 71925-11-6): Properties, Applications, and Innovations

1-Ethyl-1H-imidazole-5-carboxylic acid (CAS No. 71925-11-6) is a specialized organic compound belonging to the imidazole family, a class of heterocyclic compounds widely recognized for their versatility in pharmaceuticals, agrochemicals, and material science. This compound features an ethyl substituent at the 1-position and a carboxylic acid group at the 5-position of the imidazole ring, making it a valuable intermediate in synthetic chemistry. Its unique structure contributes to its reactivity and functional utility, particularly in the development of bioactive molecules and coordination complexes.

The growing interest in 1-Ethyl-1H-imidazole-5-carboxylic acid is driven by its potential applications in drug discovery and catalysis. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors and metal-organic frameworks (MOFs), aligning with trends in personalized medicine and green chemistry. Recent studies highlight its utility in designing enzyme inhibitors targeting inflammatory pathways, a hot topic in autoimmune disease research. Additionally, its chelating properties make it relevant for sustainable catalysis, addressing demands for eco-friendly industrial processes.

From a synthetic perspective, 71925-11-6 is often synthesized via alkylation of imidazole derivatives followed by selective carboxylation. Its pKa and solubility profiles are critical for formulation scientists, especially when developing oral bioavailability-enhanced drugs. Analytical techniques like HPLC and NMR are routinely employed to validate its purity, a key concern for industries adhering to Good Manufacturing Practices (GMP).

The compound’s relevance extends to material science, where its imidazole core facilitates the creation of conductive polymers and corrosion inhibitors. With the rise of flexible electronics, researchers are investigating its derivatives for organic semiconductors, a field gaining traction due to wearable technology advancements. Furthermore, its hydrogen-bonding capacity supports applications in supramolecular chemistry, enabling the design of self-healing materials.

In the context of market trends, 1-Ethyl-1H-imidazole-5-carboxylic acid is witnessing demand from contract research organizations (CROs) and pharmaceutical innovators. Questions frequently searched in academic databases include its synthetic routes, patent status, and toxicity profiles, reflecting its commercial and regulatory significance. Environmental considerations also drive inquiries into its biodegradability and green synthesis methods.

Future prospects for CAS No. 71925-11-6 are promising, particularly in precision medicine and renewable energy storage. Collaborative efforts between academia and industry aim to optimize its cost-effective production while minimizing carbon footprints. As AI-driven molecular design accelerates, this compound’s derivatives may unlock novel functionalities, solidifying its role in next-generation chemical innovation.